Cas no 1402004-82-3 (1,4-Dichloro-7-fluoroisoquinoline)

1,4-Dichloro-7-fluoroisoquinoline is a halogenated isoquinoline derivative with significant utility in organic synthesis and pharmaceutical research. Its distinct structure, featuring chlorine and fluorine substituents, enhances reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex heterocyclic compounds. The electron-withdrawing effects of the halogens facilitate nucleophilic substitution and metal-catalyzed transformations, enabling precise functionalization. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its ability to modulate pharmacokinetic properties. High purity and stability under standard conditions further ensure reliable performance in synthetic applications. Its versatility makes it a preferred choice for researchers in drug discovery and material science.
1,4-Dichloro-7-fluoroisoquinoline structure
1402004-82-3 structure
Product name:1,4-Dichloro-7-fluoroisoquinoline
CAS No:1402004-82-3
MF:C9H4Cl2FN
MW:216.039163589478
MDL:MFCD28530726
CID:5603387
PubChem ID:84681500

1,4-Dichloro-7-fluoroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • EN300-19532898
    • 1,4-Dichloro-7-fluoroisoquinoline
    • 1402004-82-3
    • Isoquinoline, 1,4-dichloro-7-fluoro-
    • MDL: MFCD28530726
    • Inchi: 1S/C9H4Cl2FN/c10-8-4-13-9(11)7-3-5(12)1-2-6(7)8/h1-4H
    • InChI Key: POQMPLFHBMTYGD-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C2C=C(C=CC=21)F)Cl

Computed Properties

  • Exact Mass: 214.9704827g/mol
  • Monoisotopic Mass: 214.9704827g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9Ų
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.491±0.06 g/cm3(Predicted)
  • Boiling Point: 314.6±37.0 °C(Predicted)
  • pka: -0.57±0.34(Predicted)

1,4-Dichloro-7-fluoroisoquinoline Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-19532898-5.0g
1,4-dichloro-7-fluoroisoquinoline
1402004-82-3 95%
5g
$4349.0 2023-05-31
Enamine
EN300-19532898-0.25g
1,4-dichloro-7-fluoroisoquinoline
1402004-82-3 95%
0.25g
$743.0 2023-08-31
1PlusChem
1P028ZE0-100mg
1,4-dichloro-7-fluoroisoquinoline
1402004-82-3 95%
100mg
$703.00 2024-06-21
Enamine
EN300-19532898-10g
1,4-dichloro-7-fluoroisoquinoline
1402004-82-3 95%
10g
$6450.0 2023-08-31
Aaron
AR028ZMC-500mg
1,4-dichloro-7-fluoroisoquinoline
1402004-82-3 95%
500mg
$1634.00 2025-02-17
Aaron
AR028ZMC-100mg
1,4-dichloro-7-fluoroisoquinoline
1402004-82-3 95%
100mg
$738.00 2025-02-17
1PlusChem
1P028ZE0-250mg
1,4-dichloro-7-fluoroisoquinoline
1402004-82-3 95%
250mg
$981.00 2024-06-21
Enamine
EN300-19532898-0.05g
1,4-dichloro-7-fluoroisoquinoline
1402004-82-3 95%
0.05g
$347.0 2023-08-31
Enamine
EN300-19532898-2.5g
1,4-dichloro-7-fluoroisoquinoline
1402004-82-3 95%
2.5g
$2940.0 2023-08-31
Enamine
EN300-19532898-10.0g
1,4-dichloro-7-fluoroisoquinoline
1402004-82-3 95%
10g
$6450.0 2023-05-31

Additional information on 1,4-Dichloro-7-fluoroisoquinoline

1,4-Dichloro-7-fluoroisoquinoline (CAS No. 1402004-82-3): Properties, Applications, and Market Insights

1,4-Dichloro-7-fluoroisoquinoline (CAS No. 1402004-82-3) is a specialized heterocyclic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound belongs to the isoquinoline derivatives family, known for their versatile applications in drug discovery and material science. With its unique molecular structure featuring chlorine and fluorine substituents, it serves as a key intermediate in synthesizing bioactive molecules.

The growing interest in fluorinated isoquinoline compounds is driven by their enhanced metabolic stability and bioavailability, making them valuable in medicinal chemistry. Researchers are particularly focused on optimizing the synthesis of 1,4-Dichloro-7-fluoroisoquinoline to improve yield and purity, addressing challenges such as regioselective halogenation. Recent advancements in catalytic fluorination techniques have further streamlined its production, aligning with the industry's shift toward sustainable chemistry.

In pharmaceutical applications, 1,4-Dichloro-7-fluoroisoquinoline is a critical building block for developing kinase inhibitors and antimicrobial agents. Its structural motif is frequently explored in cancer drug candidates, leveraging the electron-withdrawing effects of fluorine to enhance target binding. Additionally, agrochemical researchers utilize this compound to design novel pesticides and herbicides with improved environmental profiles, reflecting the demand for greener alternatives.

The market for halogenated isoquinolines is expanding, fueled by R&D investments in precision medicine and crop protection. Analysts highlight the compound's role in high-value niche markets, where custom synthesis and scalability are paramount. Regulatory trends emphasizing safer chemical processes also influence its adoption, with manufacturers prioritizing GMP-compliant production to meet global standards.

From a technical perspective, 1,4-Dichloro-7-fluoroisoquinoline exhibits notable stability under ambient conditions, though storage in inert atmospheres is recommended to prevent degradation. Analytical methods like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with stringent purity requirements (>98%). These protocols align with industry best practices for high-performance intermediates used in sensitive applications.

Emerging trends in AI-driven molecular design have spotlighted 1,4-Dichloro-7-fluoroisoquinoline as a template for virtual screening campaigns. Computational models predict its derivatives' potential in addressing drug-resistant pathogens, a pressing global health challenge. Such interdisciplinary approaches underscore the compound's relevance in next-generation therapeutics.

In conclusion, 1,4-Dichloro-7-fluoroisoquinoline (CAS No. 1402004-82-3) represents a convergence of innovation and practicality across multiple scientific domains. Its synthesis, applications, and market dynamics reflect broader shifts toward sustainable and precision-oriented chemistry, offering ample opportunities for researchers and industry stakeholders alike.

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